molecular formula C9H10O2 B1615750 Formaldehyde, polymer with 1-phenylethanone, hydrogenated CAS No. 68441-83-8

Formaldehyde, polymer with 1-phenylethanone, hydrogenated

Cat. No. B1615750
CAS RN: 68441-83-8
M. Wt: 150.17 g/mol
InChI Key: IONMUCYQDGALHX-UHFFFAOYSA-N
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Description

Formaldehyde, polymer with 1-phenylethanone, hydrogenated is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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properties

CAS RN

68441-83-8

Product Name

Formaldehyde, polymer with 1-phenylethanone, hydrogenated

Molecular Formula

C9H10O2

Molecular Weight

150.17 g/mol

IUPAC Name

formaldehyde;1-phenylethanone

InChI

InChI=1S/C8H8O.CH2O/c1-7(9)8-5-3-2-4-6-8;1-2/h2-6H,1H3;1H2

InChI Key

IONMUCYQDGALHX-UHFFFAOYSA-N

SMILES

CC(=O)C1=CC=CC=C1.C=O

Canonical SMILES

CC(=O)C1=CC=CC=C1.C=O

Origin of Product

United States

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